molecular formula C11H13BrO2 B8361521 2-Acetoxy-3-phenyl-propyl bromide

2-Acetoxy-3-phenyl-propyl bromide

Cat. No.: B8361521
M. Wt: 257.12 g/mol
InChI Key: MFJUGZGZTHBYGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound consists of a propyl backbone with a bromide group at the terminal carbon, a phenyl group at the third carbon, and an acetoxy (ester) group at the second carbon. However, specific data on its synthesis, reactivity, or biological activity are unavailable in the provided sources.

Properties

Molecular Formula

C11H13BrO2

Molecular Weight

257.12 g/mol

IUPAC Name

(1-bromo-3-phenylpropan-2-yl) acetate

InChI

InChI=1S/C11H13BrO2/c1-9(13)14-11(8-12)7-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3

InChI Key

MFJUGZGZTHBYGS-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC(CC1=CC=CC=C1)CBr

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Bromides

The evidence includes several brominated compounds with varying functional groups and applications. Below is a comparative analysis based on structural motifs, reactivity, and uses:

2.1 Sepantronium Bromide (YM-155)
  • Structure : A complex molecule with bromine, a cyclohexenyl group, nitrogen atoms, and ether linkages .
  • Applications : Acts as a survivin inhibitor (IC₅₀ = 0.54 nM) in cancer therapy, suppressing tumor growth in prostate and lung cancer models .
  • Comparison : Unlike 2-Acetoxy-3-phenyl-propyl bromide, Sepantronium contains heterocyclic and nitrogen-rich moieties, enabling specific biological interactions. The acetoxy-phenyl-propyl bromide lacks the survivin-targeting mechanism but may share alkylation properties due to the bromide group.
2.2 Methyl Bromide
  • Structure : Simple halogenated alkane (CH₃Br) .
  • Applications : Widely used as a fumigant and pesticide due to its volatility and penetration into confined spaces .
  • Comparison : Methyl bromide’s small size and gaseous state contrast sharply with the larger, ester-containing 2-Acetoxy-3-phenyl-propyl bromide. The latter’s aromatic and ester groups likely reduce volatility and increase stability, making it more suitable for controlled reactions.
2.3 2-[4-(Trifluoromethyl)phenyl]ethyl Bromide
  • Structure : Ethyl bromide derivative with a trifluoromethyl-substituted phenyl group .
  • Applications : Used in organic synthesis for introducing fluorinated aromatic groups.
  • Comparison : Both compounds feature aromatic rings and bromide groups. However, the trifluoromethyl group in the latter enhances lipophilicity and electron-withdrawing effects, which may influence reactivity in substitution reactions compared to the acetoxy group.
2.4 (3-Bromopropyl)triphenylphosphonium Bromide
  • Structure : Combines a bromopropyl chain with a triphenylphosphonium moiety .
  • Applications : Employed in phase-transfer catalysis and as a precursor for Wittig reactions.
  • Comparison : The phosphonium group in this compound facilitates nucleophilic reactions, whereas 2-Acetoxy-3-phenyl-propyl bromide’s ester group could participate in hydrolysis or transesterification.

Functional Group Analysis

Compound Key Functional Groups Reactivity/Applications
2-Acetoxy-3-phenyl-propyl bromide Bromide, phenyl, acetoxy (ester) Potential alkylation, ester hydrolysis
Sepantronium Bromide Bromide, cyclohexenyl, ether Survivin inhibition, anticancer activity
Methyl Bromide Bromide, methyl Volatile fumigant, neurotoxic
2-[4-(Trifluoromethyl)phenyl]ethyl bromide Bromide, trifluoromethyl phenyl Fluorinated aromatic synthesis

Q & A

Basic Research Questions

Q. What are the key synthetic strategies for preparing 2-Acetoxy-3-phenyl-propyl bromide?

  • Methodology : Synthesis typically involves two steps: (1) Introduction of the acetoxy group via acetylation of a precursor alcohol (e.g., 3-phenyl-1,2-propanediol) using acetic anhydride or acetyl chloride in the presence of a base (e.g., pyridine). (2) Bromination at the terminal position via nucleophilic substitution (SN2) using hydrobromic acid (HBr) or phosphorus tribromide (PBr₃) under anhydrous conditions. Reaction monitoring via TLC and purification by column chromatography (silica gel, ethyl acetate/hexane eluent) is recommended .

Q. Which analytical techniques are most effective for characterizing 2-Acetoxy-3-phenyl-propyl bromide?

  • Methodology :

  • NMR Spectroscopy : ¹H/¹³C NMR to confirm the acetoxy group (δ ~2.0 ppm for CH₃CO) and bromopropyl chain (δ ~3.4–3.8 ppm for CH₂Br).
  • Mass Spectrometry (MS) : High-resolution MS (HRMS) to verify molecular ion peaks ([M+H]⁺ or [M+Na]⁺) and isotopic patterns consistent with bromine.
  • HPLC : Purity assessment using reverse-phase C18 columns with UV detection at 210–254 nm .

Q. How can researchers mitigate hydrolysis of the acetoxy group during synthesis?

  • Methodology : Use anhydrous solvents (e.g., THF, dichloromethane) and inert atmospheres (N₂/Ar). Control reaction temperature (0–25°C) during acetylation to prevent ester degradation. Post-reaction, neutralize acidic byproducts promptly with a mild base (e.g., NaHCO₃) .

Advanced Research Questions

Q. What mechanistic insights explain competing elimination pathways in bromide substitution reactions of 2-Acetoxy-3-phenyl-propyl bromide?

  • Methodology : Steric hindrance from the phenyl and acetoxy groups favors SN2 mechanisms at the primary bromide site. However, elevated temperatures (>60°C) or polar aprotic solvents (e.g., DMF) may promote E2 elimination. Kinetic studies (e.g., variable-temperature NMR) and computational modeling (DFT) can delineate transition states and optimize conditions to suppress alkene byproducts .

Q. How does the phenyl group’s electronic environment influence the compound’s reactivity in cross-coupling reactions?

  • Methodology : The electron-rich phenyl ring enhances stability but may reduce electrophilicity at the bromide site. Utilize palladium-catalyzed couplings (e.g., Suzuki-Miyaura) with aryl boronic acids, employing ligands (e.g., SPhos) to activate the bromide. Monitor reaction progress via GC-MS or in situ IR spectroscopy .

Q. What strategies improve the compound’s stability in protic solvents for biological assays?

  • Methodology : Formulate the compound in co-solvent systems (e.g., DMSO/water mixtures) to limit hydrolysis. Stabilize the bromide via encapsulation in cyclodextrins or lipid nanoparticles. Real-time stability assays (HPLC monitoring at 24/48/72 hrs) under physiological pH (7.4) and temperature (37°C) are critical .

Data Contradictions and Resolution

Q. Conflicting reports on the bromide’s nucleophilicity in SN2 reactions: How to reconcile discrepancies?

  • Analysis : Disparities arise from solvent polarity (e.g., THF vs. DMSO) and counterion effects (e.g., Na⁺ vs. K⁺). Systematic kinetic studies under standardized conditions (e.g., using tert-butyl bromide as a reference) can clarify steric/electronic contributions. Cross-validate results with Hammett plots or Marcus theory .

Research Applications

Q. How can 2-Acetoxy-3-phenyl-propyl bromide serve as a precursor for mitochondrial-targeted prodrugs?

  • Methodology : Replace the bromide with triphenylphosphonium groups via nucleophilic substitution to enhance mitochondrial accumulation. Assess cellular uptake via fluorescence tagging (e.g., coumarin derivatives) and validate targeting efficiency in vitro using JC-1 mitochondrial membrane potential assays .

Tables

Table 1 : Optimal Reaction Conditions for Bromide Substitution

ParameterOptimal RangeImpact on YieldReference
Temperature0–25°CMinimizes elimination
SolventAnhydrous THFEnhances SN2 kinetics
CatalystTriethylamineNeutralizes HBr
Reaction Time4–6 hrsMaximizes conversion

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.